5-Fluoro-4-methyl-N-(pyridin-3-ylmethyl)pyridine-2-carboxamide

• IUPAC Name: 5-fluoro-4-methyl-N-(pyridin-3-ylmethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C13H12FN3O/c1-9-5-12(16-8-11(9)14)13(18)17-7-10-3-2-4-15-6-10/h2-6,8H,7H2,1H3,(H,17,18)
• InChI Key: FZZUHBTVULWIMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1F)C(=O)NCC2=CN=CC=C2
• Molecular Formula: C13H12FN3O
• Molecular Weight: 245.25 g/mol

Description

Fluorinated pyridines are a class of compounds that have been the subject of much research due to their interesting and unusual physical, chemical, and biological properties. They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues.

Synthesis Analysis

The synthesis of fluorinated pyridines often involves the introduction of fluorine atoms into lead structures. Methods for synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented.

Molecular Structure Analysis

The molecular structure of fluorinated pyridines can be quite complex, with the presence of the strong electron-withdrawing substituent(s) in the aromatic ring.

Chemical Reactions Analysis

The chemical reactions involving fluorinated pyridines can be quite complex and are often influenced by the presence of the fluorine atoms.

Physical And Chemical Properties Analysis

Fluoropyridines have interesting physical and chemical properties due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring. They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues.

Mechanism of Action

While the specific mechanism of action for “5-Fluoro-4-methyl-N-(pyridin-3-ylmethyl)pyridine-2-carboxamide” is not available, fluorinated pyridines have been used in various biological applications, including as potential imaging agents.

Future Directions

The future directions in the field of fluorinated pyridines involve the development of new synthesis processes and the exploration of their potential applications in various fields. The interest toward development of fluorinated chemicals has been steadily increased.